6-Formylpterin
6-Formylpterin
6-formylpterin is pterin carrying a formyl group at position 6. It has a role as an EC 1.17.3.2 (xanthine oxidase) inhibitor and a reactive oxygen species generator. It is a member of pterins and an aldehyde.
Brand Name:
Vulcanchem
CAS No.:
712-30-1
VCID:
VC21228501
InChI:
InChI=1S/C7H5N5O2/c8-7-11-5-4(6(14)12-7)10-3(2-13)1-9-5/h1-2H,(H3,8,9,11,12,14)
SMILES:
C1=C(N=C2C(=O)NC(=NC2=N1)N)C=O
Molecular Formula:
C7H5N5O2
Molecular Weight:
191.15 g/mol
6-Formylpterin
CAS No.: 712-30-1
Cat. No.: VC21228501
Molecular Formula: C7H5N5O2
Molecular Weight: 191.15 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 6-formylpterin is pterin carrying a formyl group at position 6. It has a role as an EC 1.17.3.2 (xanthine oxidase) inhibitor and a reactive oxygen species generator. It is a member of pterins and an aldehyde. |
|---|---|
| CAS No. | 712-30-1 |
| Molecular Formula | C7H5N5O2 |
| Molecular Weight | 191.15 g/mol |
| IUPAC Name | 2-amino-4-oxo-3H-pteridine-6-carbaldehyde |
| Standard InChI | InChI=1S/C7H5N5O2/c8-7-11-5-4(6(14)12-7)10-3(2-13)1-9-5/h1-2H,(H3,8,9,11,12,14) |
| Standard InChI Key | LLJAQDVNMGLRBD-UHFFFAOYSA-N |
| Isomeric SMILES | C1=C(N=C2C(=N1)NC(=NC2=O)N)C=O |
| SMILES | C1=C(N=C2C(=O)NC(=NC2=N1)N)C=O |
| Canonical SMILES | C1=C(N=C2C(=O)NC(=NC2=N1)N)C=O |
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